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Compound of Interest

Compound Name: Tungsten(VI) chloride

Cat. No.: B086897

An In-depth Technical Guide on the Reactivity of Tungsten(VI) Chloride with Moisture and Air
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reactivity of Tungsten(VI)
chloride (WCle), a critical precursor in inorganic synthesis, catalysis, and materials science.[1]
[2] Given its high reactivity, a thorough understanding of its behavior in the presence of
atmospheric moisture and air is paramount for its safe handling and effective utilization in
research and development.

Physical and Chemical Properties

Tungsten(VI) chloride, also known as tungsten hexachloride, is a dark violet-blue or gray-
violet crystalline powder under standard conditions.[1][2][3] It is a diamagnetic solid featuring
an octahedral geometry.[1][4] WCle is known to exist in at least two polymorphs, a more stable
blue a-form and a wine-red B-form, which can be obtained by rapid cooling of WCle vapor.[3] It
is an aggressively corrosive oxidant.[3]

Table 1: Physical and Chemical Properties of Tungsten(VI) Chloride
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Property Value References
Chemical Formula WCle [2][3]
Molar Mass 396.54 g-mol—* [31[5]

Dark violet-blue to black
Appearance ) [11[3]
crystalline powder

Melting Point 275 °C (527 °F) [1][2][4][6]
Boiling Point 347 °C (657 °F) [1][2][4][6]
Density 3.52 g/lcm3 at 25 °C [1112114]
Vapor Pressure 43 mmHg at 215 °C [2][4]

Soluble in carbon disulfide,
Solubilit carbon tetrachloride,
olubili
Y phosphorus oxychloride.[1][3]

Reacts with water.[2][3]

Reactivity with Moisture

Tungsten(VI) chloride is extremely sensitive to moisture and hydrolyzes readily, even in the
presence of moist air.[1][3] The reaction is vigorous and results in the release of toxic and
corrosive hydrogen chloride (HCI) gas.[2][3][7][8] The hydrolysis proceeds in a stepwise
manner, initially forming orange-colored tungsten oxychlorides, WOCls and WO2Clz, and
ultimately yielding tungsten trioxide (WQOs) as the final product.[1][3]

The overall reaction pathway can be summarized as follows:
e Initial Hydrolysis: WCle + H20 - WOCI4 + 2HCI

o Further Hydrolysis: WOCI4 + H20 - WO2Cl2 + 2HCI

e Final Hydrolysis: WO2Clz + H20 - WOs + 2HCI

Due to this high reactivity, WCls must be handled under strictly anhydrous conditions.[2][9]
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Figure 1: Hydrolysis Pathway of WCle
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Figure 1: Hydrolysis Pathway of WCle

Reactivity with Air

W(Cls is designated as air and moisture sensitive.[6] Its reactivity in air is primarily driven by
atmospheric moisture, leading to the hydrolysis reactions described above. However, reactions
with other components of air, such as oxygen, are also possible. The initial oxidation product in
air is likely tungsten oxytetrachloride (WOCI4), which is itself a catalytically active species.[10]
The reaction with atmospheric nitrogen is less characterized, but WCls is known to react with a
variety of nitrogen donor compounds.[11][12]

A study on the environmental stability of WCle monitored its degradation upon exposure to
ambient air (22°C, 30% relative humidity) using UV-vis spectroscopy. The characteristic
absorbance peaks for WCls (328 nm and 372 nm) diminish over time, while the peak for WOCla
(355 nm) appears and grows.[10]

Table 2: Quantitative Stability of WCle in Ambient Air
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Compound ) Remaining ]
Exposure Time Observation Reference

Form WCle
Conversion to

As-received 2 hours ~50% WOCl4 [10]
observed.
Complete

. conversion to

Recrystallized 2 hours 0% [10]
WOCI4 or other
compounds.

Experimental Protocols
Protocol for Safe Handling and Storage

Due to its high reactivity and corrosiveness, strict adherence to safety protocols is mandatory.

[2]13]

 Inert Atmosphere: All handling and storage of WCls must be conducted under a dry, inert
atmosphere, such as argon or nitrogen, within a glovebox or using Schlenk line techniques.

[71L8]

o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
place, away from moisture and incompatible materials.[7][6][13]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a face shield,
safety goggles, acid-resistant gloves, and protective clothing.[2][13]

o Ventilation: Work must be performed in a high-efficiency fume hood to avoid inhalation of
dust or the HCI gas produced upon hydrolysis.[2][7]

o Spill Management: In case of a spill, do not use water.[13] Vacuum the spill using a HEPA-
filtered vacuum and place it in a closed container for disposal. Avoid creating dust.[7]

» Disposal: Dispose of WCles and its waste products in accordance with federal, state, and local

regulations.[7]
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Figure 2: Workflow for Safe Handling of WCle
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Figure 2: Workflow for Safe Handling of WCle
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Protocol for Studying Reactivity with Carbonyl
Compounds

This protocol is adapted from studies on the reaction of WCle with various organic compounds
and serves as a general guideline.[9]

o Materials and Setup:

o Tungsten(VI) chloride (WCle)

[¢]

Anhydrous, non-coordinating solvent (e.g., dichloromethane, chloroform)

o

Carbonyl-containing reactant

(¢]

Schlenk flask or NMR tube sealed with a septum

[¢]

Syringes and needles for liquid transfer

[¢]

Inert gas supply (Argon or Nitrogen)

e Procedure:

o

Dry all glassware in an oven at >120°C overnight and cool under a stream of inert gas.

o In a glovebox or under a positive pressure of inert gas, add a precisely weighed amount of
W(Cle (e.g., 0.350 mmol) to the reaction vessel (Schlenk flask or NMR tube).

o Add the anhydrous solvent (e.g., 0.70 mL of deuterated chloroform for NMR studies) via
syringe.

o Add the desired molar equivalent of the carbonyl reactant via syringe to the suspension of
WCle.

o Seal the vessel and shake to homogenize the contents.

o Maintain the reaction at the desired temperature (e.g., room temperature) and monitor its
progress over time. For reactions studied by NMR, this involves acquiring spectra at set
intervals.[9]
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o Upon completion, the products can be isolated and characterized using analytical
techniques such as IR spectroscopy, elemental analysis, and X-ray diffraction.[9]

This guide provides foundational knowledge for the safe and effective handling of Tungsten(VI)
chloride. Researchers must always consult specific Safety Data Sheets (SDS) and relevant
literature before commencing any experimental work.[7][6][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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